Cas no 4128-37-4 (1,3-Diisopropylurea)

1,3-Diisopropylurea is a urea derivative characterized by its two isopropyl substituents on the nitrogen atoms. This compound is commonly employed as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered structure enhances selectivity in reactions, making it useful for protecting group strategies or as a ligand in coordination chemistry. The isopropyl groups contribute to improved solubility in organic solvents, facilitating its use in homogeneous reaction conditions. Additionally, its stability under a range of conditions allows for versatile applications in multi-step synthetic processes. The compound is typically handled under standard laboratory precautions due to its moderate reactivity.

1,3-Diisopropylurea structure

Product Name:1,3-Diisopropylurea

CAS No:4128-37-4

MF:C₇H₁₆N₂O

MW:144.214741706848

MDL:MFCD00276304

CID:94275

PubChem ID:20084

Update Time:2025-06-07

1,3-Diisopropylurea Chemical and Physical Properties

Names and Identifiers

- 1,3-di(propan-2-yl)urea
- 1,3-Diisopropylurea
- N,N'-Diisopropylurea
- 1,3-bis(propan-2-yl)urea
- 1,3-diisopropyl-urea
- AC1L2FIB
- diisopropyl urea
- diisopropylcarbodiimide
- Diptocarpamidine
- N,N'-di-i-propylurea
- N,N'-diisopropyl-urea
- Urea, N,N'-bis(1-methylethyl)-
- Urea,3-diisopropyl-
- N,N'-Bis(1-methylethyl)urea
- NSC 112719
- EINECS 223-940-5
- UNII-KT3MU4Y10Z
- DTXCID4024486
- 1,3-Dipropan-2-ylurea
- N,N'-Bis(isopropyl)urea
- Tox21_301975
- Z94792417
- (CH3)2-CH-NH-C(O)-NH-CH-(CH3)2
- Urea,N'-bis(1-methylethyl)-
- KT3MU4Y10Z
- Diquafosol Impurity-DIU
- NCGC00255709-01
- GEO-03835
- HMS1788L04
- EN300-52576
- CAS-4128-37-4
- NSC112719
- Urea, 1,3-diisopropyl-
- CHEMBL3186988
- AS-75893
- NSC-112719
- FT-0667207
- NS00002812
- D93441
- SCHEMBL20944295
- CS-0153995
- MFCD00276304
- Q27282426
- AKOS000266567
- DTXSID6044486
- SY083966
- SCHEMBL745482
- 4128-37-4
- N,N'-di-isopropylurea
- Bosutinib Impurity 24
- ALBB-019541
- MDL： MFCD00276304
- Inchi： 1S/C7H16N2O/c1-5(2)8-7(10)9-6(3)4/h5-6H,1-4H3,(H2,8,9,10)
- InChI Key： BGRWYRAHAFMIBJ-UHFFFAOYSA-N
- SMILES： O=C(NC(C)C)NC(C)C

Computed Properties

Exact Mass: 144.12638
Monoisotopic Mass: 144.126263
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 98.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 41.1

Experimental Properties

Density: 0.903
Melting Point: 185-190 ºC
Boiling Point: 265 ºC
Flash Point: 113 ºC
Refractive Index: 1.434
PSA: 41.13
LogP: 1.88420

1,3-Diisopropylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D459850-50mg	1,3-Diisopropylurea	4128-37-4		50mg	$ 161.00	2023-09-07
TRC	D459850-100mg	1,3-Diisopropylurea	4128-37-4		100mg	$ 221.00	2023-09-07
TRC	D459850-250mg	1,3-Diisopropylurea	4128-37-4		250mg	$ 569.00	2023-09-07
TRC	D459850-500mg	1,3-Diisopropylurea	4128-37-4		500mg	$1047.00	2023-05-18
TRC	D459850-1g	1,3-Diisopropylurea	4128-37-4		1g	$1669.00	2023-05-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY083966-1g	1,3-Diisopropylurea	4128-37-4	≥95%	1g	¥80.00	2025-04-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D923722-1g	1,3-Diisopropylurea	4128-37-4	95%	1g	￥990.00	2022-01-11
Apollo Scientific	OR968347-250mg	1,3-Bis(propan-2-yl)urea	4128-37-4	95%	250mg	£17.00	2025-02-20
Apollo Scientific	OR968347-1g	1,3-Bis(propan-2-yl)urea	4128-37-4	95%	1g	£20.00	2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EC126-50mg	1,3-Diisopropylurea	4128-37-4	95%	50mg	150.0CNY	2021-07-15

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

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Amadis Chemical Company Limited

(CAS:4128-37-4)1,3-Diisopropylurea

Purity:99%

Quantity:100g

Price ($):212.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:4128-37-4)1,3-diisopropylurea(BosutinibImpurity)

Purity:99%

Quantity:25KG,200KG,1000KG

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